Cas no 2172524-31-9 (3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid)

• Product Name: 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid
• CAS No: 2172524-31-9
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6493819
• PubChem ID: 165506283
• Update Time: 2025-05-20

3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid
• EN300-1284743
• 2172524-31-9

• Inchi： 1S/C8H15NO3S/c1-6(10)9-8(2,5-13-3)4-7(11)12/h4-5H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： PATAWEAFUBRGEE-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid

3-Acetamido-3-methyl-4-(methylsulfanyl)butanoic Acid (CAS No. 2172524-31-9): A Comprehensive Overview

3-Acetamido-3-methyl-4-(methylsulfanyl)butanoic acid (CAS No. 2172524-31-9) is a novel compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs and biologics.

The chemical structure of 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid is composed of an acetamido group, a methyl group, and a methylsulfanyl group attached to a butanoic acid backbone. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

In the realm of organic synthesis, 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid can be synthesized through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate amine with an acyl chloride derivative, followed by the introduction of the methylsulfanyl group via a nucleophilic substitution reaction. The final step typically involves the formation of the carboxylic acid through hydrolysis or other suitable methods. This synthetic route allows for the precise control of the compound's purity and yield, which is crucial for its application in pharmaceutical research.

The biological activity of 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid has been extensively studied in recent years. Preliminary in vitro assays have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

In addition to its anti-inflammatory and antioxidant activities, 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Research conducted on animal models has indicated that this compound can protect neurons from oxidative damage and improve cognitive function in models of Alzheimer's disease and Parkinson's disease. These findings suggest that it may have neuroprotective properties that could be harnessed for the development of new treatments for these debilitating conditions.

The pharmacokinetic properties of 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a relatively long half-life, which could translate into sustained therapeutic effects in clinical settings. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique combination of chemical properties and biological activities makes it a promising lead compound for further optimization and clinical evaluation. Ongoing research efforts are focused on optimizing its structure to enhance its potency and selectivity, as well as exploring its potential applications in other therapeutic areas such as cancer and cardiovascular diseases.

To summarize, 3-acetamido-3-methyl-4-(methylsulfanyl)butanoic acid (CAS No. 2172524-31-9) is a multifaceted compound with significant potential in various fields of scientific inquiry. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.